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Introduction & Chemical Context
The compound 3-(1H-Triazole-3-sulfonyl)-propionic acid (Chemical Formula: C₅H₇N₃O₄S;

Exact Mass: 205.0157 Da) is a highly polar, multifunctional organic intermediate frequently

utilized in the synthesis of agrochemicals (e.g., sulfamoyltriazole fungicides) and

pharmaceutical bioisosteres[1][2]. Structurally, it features a 1H-1,2,4-triazole ring, a strongly

electron-withdrawing sulfonyl linker, and a terminal propionic acid moiety.

From an analytical perspective, this molecule presents distinct challenges. Its zwitterionic

tendencies—driven by the acidic carboxyl group (pKa ~4.5) and the amphoteric triazole ring

(pKa ~2.2 and ~10)—result in high aqueous solubility and poor retention on standard reversed-

phase chromatographic media. Furthermore, the electron-withdrawing nature of the sulfonyl

group renders the triazole N-H highly labile. As a Senior Application Scientist, I have designed

this protocol to address these specific physicochemical traits, ensuring that every methodology
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is not only accurate but operates as a self-validating system in accordance with ICH Q2(R1)

guidelines[3].

Analytical Strategy & Workflow
To achieve unambiguous characterization, we employ an orthogonal analytical strategy.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) provides purity

assessment, while Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy confirm the molecular weight, fragmentation

architecture, and atom connectivity.
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Fig 1: Orthogonal analytical workflow for comprehensive molecular characterization.

Chromatographic Purity (RP-HPLC-UV)
Expertise Insight: The Causality of Mobile Phase
Selection
Because 3-(1H-Triazole-3-sulfonyl)-propionic acid contains a carboxylic acid, analyzing it at a

neutral pH will result in ionization (carboxylate formation), leading to extreme polarity, zero

retention on a C18 column, and severe peak tailing. To force the molecule into its neutral,

protonated state, the mobile phase pH must be driven at least 2 units below its pKa. Therefore,

we utilize 0.1% Trifluoroacetic acid (TFA) in water (pH ~2.0) as the aqueous phase. TFA also

acts as a mild ion-pairing agent, further improving peak shape for the triazole nitrogen[4].
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Step-by-Step Protocol (Self-Validating)
System Preparation: Equilibrate a C18 column (e.g., Waters XBridge C18, 4.6 × 150 mm, 3.5

µm) at 30°C with 100% Mobile Phase A (0.1% TFA in H₂O) for 20 minutes.

Standard Preparation: Dissolve the reference standard in 10% Acetonitrile/90% Water to a

final concentration of 0.5 mg/mL.

System Suitability Test (SST): Inject 10 µL of the standard. Self-Validation Criterion: The

system is only suitable if the theoretical plates (N) > 3000, tailing factor (Tf) is between 0.9

and 1.2, and %RSD of peak area over 3 replicate injections is ≤ 1.0%.

Blank Injection: Inject 10 µL of diluent to ensure no baseline ghost peaks elute at the

expected retention time (~6.5 minutes).

Sample Analysis: Inject the unknown sample using the gradient outlined in Table 1. Monitor

at 220 nm (optimal for the triazole-sulfonyl chromophore).

Bracketing: Conclude the sequence with an SST standard injection to validate system

stability across the run.

Quantitative Data: HPLC Gradient Program

Time (min)
Mobile Phase A
(0.1% TFA in H₂O)
%

Mobile Phase B
(Acetonitrile) %

Flow Rate (mL/min)

0.0 95.0 5.0 1.0

2.0 95.0 5.0 1.0

10.0 40.0 60.0 1.0

12.0 10.0 90.0 1.0

15.0 95.0 5.0 1.0

Structural Confirmation via LC-ESI-MS/MS
Expertise Insight: Ionization Dynamics
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While positive electrospray ionization (ESI+) can protonate the triazole ring, ESI negative mode

(ESI-) yields vastly superior signal-to-noise ratios for this compound. The carboxylic acid

readily donates a proton to form the[M-H]⁻ anion at m/z 204.0. Furthermore, the sulfonyl group

stabilizes the negative charge during collision-induced dissociation (CID), leading to highly

predictable fragmentation pathways.

Step-by-Step Protocol
Source Optimization: Set the ESI source to negative mode. Capillary voltage: 2.5 kV;

Desolvation temperature: 350°C; Cone voltage: 25 V.

Infusion & Precursor Selection: Directly infuse a 10 µg/mL solution of the analyte. Isolate the

precursor ion at m/z 204.0.

Collision-Induced Dissociation (CID): Apply a collision energy ramp from 10 eV to 30 eV

using Argon as the collision gas.

Data Acquisition: Record the MS/MS product ion spectra. Self-Validation Criterion: The

presence of the m/z 160.0 peak (loss of CO₂) must be observed to validate the presence of

the terminal carboxylic acid.

[M-H]- Precursor
m/z 204.0

Loss of CO2
m/z 160.0-CO2 (44 Da)

Triazole-3-sulfinate
m/z 132.0

- Acrylic acid (72 Da)

Triazole Anion
m/z 68.0

- SO2 (64 Da)

Click to download full resolution via product page

Fig 2: Proposed ESI- MS/MS fragmentation pathway of 3-(1H-Triazole-3-sulfonyl)-propionic

acid.

Structural Elucidation via NMR Spectroscopy
Expertise Insight: Solvent Selection and Exchangeable
Protons
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To fully map the atom connectivity of propionic acid derivatives, 1D (¹H, ¹³C) and 2D (HSQC,

HMBC) NMR are required[5]. The choice of solvent is critical. Chloroform-d (CDCl₃) is

unsuitable due to the compound's high polarity. Dimethyl sulfoxide-d₆ (DMSO-d₆) is the optimal

solvent because it disrupts intermolecular hydrogen bonding, allowing the compound to

dissolve completely. Crucially, DMSO-d₆ lacks exchangeable protons, allowing us to observe

the broad singlets of the carboxylic acid (-COOH) and triazole (-NH) protons, which would

otherwise be lost to deuterium exchange in D₂O or Methanol-d₄.

Step-by-Step Protocol
Sample Preparation: Dissolve 15 mg of the highly pure (>98%) sample in 0.6 mL of

anhydrous DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

Acquisition: Transfer to a 5 mm NMR tube. Acquire ¹H NMR at 400 MHz (16 scans,

relaxation delay 2s) and ¹³C NMR at 100 MHz (1024 scans, relaxation delay 2s).

Self-Validation Criterion: The integration of the aliphatic propionic acid protons must yield

exactly a 2:2 ratio, confirming the integrity of the alkyl chain.

Quantitative Data: Expected NMR Chemical Shifts
Table 2: ¹H NMR Assignments (400 MHz, DMSO-d₆)
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Proton
Environmen
t

Shift (δ,
ppm)

Multiplicity Integration
Coupling (J,
Hz)

Assignment

-CH₂-COOH 2.65 Triplet (t) 2H 7.2
Aliphatic
chain

-SO₂-CH₂- 3.60 Triplet (t) 2H 7.2

Aliphatic

chain

(deshielded

by SO₂)

Triazole C5-H 8.85 Singlet (s) 1H -
Aromatic ring

proton

-COOH 12.50 Broad (br s) 1H -

Carboxylic

acid

(exchangeabl

e)

| Triazole N-H | 14.20 | Broad (br s) | 1H | - | Triazole amine (exchangeable) |

Table 3: ¹³C NMR Assignments (100 MHz, DMSO-d₆)

Carbon Environment Shift (δ, ppm) Assignment

C1 172.5 Carbonyl (-COOH)

C4 160.2 Triazole C3 (attached to SO₂)

C5 146.5 Triazole C5 (aromatic C-H)

C3 51.4 -SO₂-CH₂- (aliphatic)

| C2 | 27.8 | -CH₂-COOH (aliphatic) |

Functional Group Verification (FTIR)
Fourier Transform Infrared (FTIR) spectroscopy provides rapid, orthogonal confirmation of the

functional groups identified by NMR.
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Protocol: Analyze the solid powder using Attenuated Total Reflectance (ATR-FTIR) from 4000

to 400 cm⁻¹ (Resolution: 4 cm⁻¹, 32 scans).

O-H Stretch (Carboxylic Acid): Broad band from 3300–2500 cm⁻¹.

N-H Stretch (Triazole): Sharp band embedded within the O-H envelope around 3100 cm⁻¹.

C=O Stretch: Strong, sharp peak at ~1710 cm⁻¹.

S=O Asymmetric/Symmetric Stretches: Two distinct, intense bands at ~1320 cm⁻¹ and

~1150 cm⁻¹, confirming the sulfonyl linkage.

Method Validation Considerations
To ensure these analytical procedures are suitable for regulatory submissions, they must be

validated according to the ICH Q2(R1) Guidelines[3].

Specificity: Demonstrated by the HPLC method's ability to resolve the active moiety from

potential synthetic impurities (e.g., unreacted triazole or propionic acid precursors).

Linearity & Range: The HPLC-UV response must be linear (R² > 0.999) from 25% to 150% of

the target analytical concentration (0.5 mg/mL).

Robustness: The method's reliability should be tested by deliberately varying the mobile

phase pH (±0.2 units) and column temperature (±5°C). Due to the compound's pKa,

variations in pH > 0.5 units will likely cause retention time shifts, highlighting the critical need

for strict buffer preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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